Cas no 672325-70-1 (3-Bromo-2-thienylzinc bromide, 0.50 M in THF)

• Product Name: 3-Bromo-2-thienylzinc bromide, 0.50 M in THF
• CAS No: 672325-70-1
• MF: C₄H₂Br₂SZn
• MW: 307.340674877167
• MDL: MFCD02260168
• CID: 867043
• PubChem ID: 21067280
• Update Time: 2025-10-28

3-Bromo-2-thienylzinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-thienylzinc Bromide
• (3-bromo-pyridin-4-yl)-nitro-amine
• (3-bromothiophen-2-yl)zinc(II) bromide
• 3-Brom-4-nitramino-pyridin
• 3-bromo-2-thienylzinc
• 3-bromo-4-nitraminopyridine
• 3-bromothien-2-ylzinc bromide
• 3-bromothiophene-2-ylzinc bromide
• 4-Nitramino-3-brom-pyridin
• AK-80627
• ANW-68196
• CTK8C2319
• KB-258155
• AKOS016017973
• MFCD02260168
• 3-Bromo-2-thienylzinc bromide, 0.5M in tetrahydrofuran
• 672325-70-1
• 3-Bromo-2-thienylzinc bromide 0.5 M in Tetrahydrofuran
• 3-bromo-2H-thiophen-2-ide;bromozinc(1+)
• 3-Bromo-2-thienylzinc bromide, 0.50 M in THF

• MDL： MFCD02260168
• Inchi： 1S/C4H2BrS.BrH.Zn/c5-4-1-2-6-3-4;;/h1-2H;1H;/q-1;;+2/p-1
• InChI Key： PABCAJNWRLICPZ-UHFFFAOYSA-M
• SMILES： BrC1C=CS[C-]=1.Br[Zn+]

Computed Properties

• Exact Mass: 303.75346
• Monoisotopic Mass: 303.75354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Additional information on 3-Bromo-2-thienylzinc bromide, 0.50 M in THF

Research Brief on 3-Bromo-2-thienylzinc bromide (0.50 M in THF) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-Bromo-2-thienylzinc bromide (0.50 M in THF) has emerged as a critical reagent in the field of chemical biology and pharmaceutical research. This organozinc compound, with the CAS number 672325-70-1, is widely utilized in cross-coupling reactions, particularly in the synthesis of complex heterocyclic structures that are prevalent in drug discovery and development. The 0.50 M concentration in tetrahydrofuran (THF) ensures its stability and reactivity, making it a preferred choice for researchers working on advanced synthetic methodologies.

The primary application of 3-Bromo-2-thienylzinc bromide lies in its role as a nucleophilic reagent in Negishi and Kumada cross-coupling reactions. These reactions are pivotal for constructing carbon-carbon bonds, which are fundamental to the synthesis of bioactive molecules. Recent studies have highlighted its efficacy in the preparation of thiophene-based derivatives, a class of compounds with significant pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The ability to introduce bromo and zinc functionalities at specific positions on the thiophene ring enhances the versatility of this reagent in medicinal chemistry.

One of the most notable advancements involving 3-Bromo-2-thienylzinc bromide is its use in the synthesis of novel kinase inhibitors. Kinases are key targets in the treatment of various cancers, and the development of selective inhibitors remains a high priority in oncology research. A 2023 study demonstrated the successful incorporation of this reagent into a multi-step synthesis of a potent kinase inhibitor, showcasing its utility in constructing complex molecular architectures. The study reported high yields and excellent regioselectivity, underscoring the reagent's reliability in demanding synthetic applications.

Beyond its applications in drug synthesis, 3-Bromo-2-thienylzinc bromide has also been employed in materials science, particularly in the development of organic electronic materials. Thiophene-based polymers and small molecules are essential components of organic semiconductors, and the precise functionalization enabled by this reagent allows for the fine-tuning of electronic properties. Recent research has explored its use in the synthesis of donor-acceptor copolymers, which exhibit promising performance in organic photovoltaic devices and field-effect transistors.

Despite its widespread use, handling 3-Bromo-2-thienylzinc bromide requires careful consideration of its pyrophoric nature. The 0.50 M solution in THF must be stored under inert conditions to prevent degradation and ensure consistent performance. Advances in reagent stabilization techniques, such as the use of specialized packaging and stabilizers, have improved its shelf life and usability in laboratory settings. These developments are critical for maintaining the reagent's efficacy in large-scale industrial applications.

In conclusion, 3-Bromo-2-thienylzinc bromide (0.50 M in THF) continues to be a cornerstone reagent in chemical biology and pharmaceutical research. Its versatility in cross-coupling reactions, coupled with its role in the synthesis of bioactive molecules and advanced materials, underscores its importance in modern synthetic chemistry. Ongoing research aims to further expand its applications, particularly in the development of next-generation therapeutics and functional materials. As the field progresses, this reagent is expected to remain a vital tool for researchers tackling complex synthetic challenges.